Cas no 102703-33-3 (p-Hexadecyloxynitrobenzene)

• Product Name: p-Hexadecyloxynitrobenzene
• CAS No: 102703-33-3
• MF: C₂₂H₃₇NO₃
• MW: 363.534086942673
• MDL: MFCD00024680
• CID: 125206
• PubChem ID: 517801
• Update Time: 2025-07-17

p-Hexadecyloxynitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(hexadecyloxy)-4-nitro-
• 1-hexadecoxy-4-nitrobenzene
• P-NITROPHENYL HEXADECYL ETHER
• 1-hexadecyloxy-4-nitrobenzene
• 4-hexadecyloxy-1-nitrobenzene
• 4-Nitro-1-hexadecyloxy-benzol
• 4-Nitrophenyl hexadecyl ether
• p-HEXADECYLOXYNITROBENZENE
• TIMTEC-BB SBB008227
• 1-(Hexadecyloxy)-4-nitrobenzene
• HOBVESXNPYPANG-UHFFFAOYSA-N
• hexadecanoxy-4-nitrobenzene
• HEXADECYL 4-NITROPHENYL ETHER
• DTXSID40333723
• AKOS015839855
• SCHEMBL8410318
• 1-(Hexadecyloxy)-4-nitrobenzene #
• 102703-33-3
• AKOS015916574
• FT-0676021
• MFCD00024680
• p-Hexadecyloxynitrobenzene

• MDL： MFCD00024680
• Inchi： 1S/C22H37NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20-26-22-18-16-21(17-19-22)23(24)25/h16-19H,2-15,20H2,1H3
• InChI Key： HOBVESXNPYPANG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 363.27700
• Monoisotopic Mass: 363.277344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 17
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 55

Experimental Properties

• Density: 0.974
• Boiling Point: 474.2°C at 760 mmHg
• Flash Point: 155.7°C
• Refractive Index: 1.496
• PSA: 55.05000
• LogP: 7.97810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on p-Hexadecyloxynitrobenzene

Comprehensive Overview of p-Hexadecyloxynitrobenzene (CAS No. 102703-33-3): Properties, Applications, and Industry Relevance

p-Hexadecyloxynitrobenzene (CAS No. 102703-33-3) is a specialized organic compound belonging to the family of nitrobenzene derivatives. Its molecular structure features a hexadecyloxy group (C₁₆H₃₃O-) attached to the para position of a nitrobenzene ring, which imparts unique physicochemical properties. This compound has garnered attention in both academic research and industrial applications due to its surfactant-like behavior, photochemical reactivity, and potential as an intermediate in fine chemical synthesis.

In recent years, the demand for nitroaromatic compounds like p-Hexadecyloxynitrobenzene has surged, driven by their utility in advanced material science and specialty chemicals. Researchers frequently search for "nitrobenzene derivatives applications" or "long-chain alkoxy nitrobenzenes synthesis," reflecting growing interest in tailored molecular designs for niche applications. The compound’s amphiphilic nature (combining hydrophobic and hydrophilic moieties) makes it particularly valuable in formulations requiring precise interfacial control.

From a structural perspective, the hexadecyloxy chain in p-Hexadecyloxynitrobenzene enhances solubility in non-polar media while the nitro group contributes to electron-accepting capabilities. This duality enables its use in liquid crystal technology, where molecular alignment and polarity are critical. Industry forums often highlight queries like "how to optimize nitrobenzene derivatives for LC materials," underscoring the compound’s relevance in display technologies and optoelectronics.

Another trending topic linked to CAS No. 102703-33-3 is its role in green chemistry initiatives. With increasing emphasis on sustainable synthesis, researchers explore "eco-friendly nitrobenzene functionalization" methods to reduce environmental impact. The compound’s potential as a biodegradable surfactant precursor aligns with these goals, though further studies are needed to validate its ecological profile.

Analytical characterization of p-Hexadecyloxynitrobenzene typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm purity and structural integrity, which are crucial for applications like organic semiconductors or catalysis. Laboratories frequently search for "analytical methods for alkoxy nitrobenzenes" to ensure precise quality control.

In summary, p-Hexadecyloxynitrobenzene (CAS No. 102703-33-3) represents a versatile building block in modern chemistry. Its combination of long-chain hydrophobicity and nitroaromatic functionality opens doors to innovations in materials science, while its alignment with sustainability trends positions it as a compound of ongoing interest. As industries seek answers to "high-performance nitrobenzene analogs" or "safe handling of alkoxy nitro compounds," this molecule continues to inspire both research and practical solutions.